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Compound of Interest

Compound Name:
2-Bromo-3-iodo-4,5-

dimethylpyridine

Cat. No.: B15331091

Get Quote

Executive Summary & Immediate Action
2-Bromo-3-iodo-4,5-dimethylpyridine is a poly-halogenated heterocyclic intermediate,

typically used in complex cross-coupling reactions (e.g., Suzuki-Miyaura or Heck couplings). Its

disposal requires strict adherence to halogenated waste protocols due to the presence of both

Bromine and Iodine atoms.

Critical Safety Directive:

Do NOT mix with strong oxidizers or acidic aqueous waste.

Do NOT dispose of via drain or municipal trash.

Primary Hazard: Thermal decomposition releases toxic acid gases (HBr, HI, NOx).

Hazard Identification & Physicochemical Profile
To manage disposal effectively, we must first understand the chemical behavior. Specific SDS

data for this exact isomer is rare; the following profile is derived from Structure-Activity
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Relationships (SAR) of similar di-halogenated alkylpyridines.

Physicochemical Properties & Waste Classification
Property Value / Characteristic Implications for Disposal

Physical State Likely Solid (Crystalline)
Dust control required during

transfer.

Molecular Formula C₇H₇BrIN
High halogen content requires

scrubbed incineration.

Combustibility Combustible
Classified as Ignitable (D001)

if in flammable solvent.

Reactivity Sensitive to Light/Oxidizers
Store in amber glass; keep

away from peroxides.

Toxicity Irritant (Skin/Eye/Resp)
Category 2/3.[1][2][3] Potential

sensitizer.

RCRA Status Characteristic Waste
Not explicitly U-listed, but treat

as Hazardous (Toxic/Irritant).

Waste Stream Segregation Logic
The most common failure mode in laboratory disposal is improper segregation. This compound

must be isolated from non-halogenated solvents to prevent the contamination of cheaper waste

streams and to ensure safe incineration.

The "Halogen Rule"
Because this molecule contains Bromine and Iodine:

Incineration Requirement: It must be incinerated at high temperatures (>1000°C) with

specific flue gas scrubbing to neutralize Hydrogen Bromide (HBr) and Hydrogen Iodide (HI)

vapors.

Cost Implication: Mixing this with non-halogenated waste (e.g., pure Acetone/Methanol)

upgrades the entire container to "Halogenated," significantly increasing disposal costs.
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Diagram: Waste Stream Decision Matrix
The following logic flow ensures the material ends up in the correct regulatory bin.

Waste Generation:
2-Bromo-3-iodo-4,5-dimethylpyridine

Physical State?

Solid / Pure Substance

Powder/Crystals

In Solution / Mother Liquor

Dissolved

Bin A: Solid Hazardous Waste
(Label: Halogenated Organic Solid)

Contains Heavy Metals?
(e.g., Pd, Cu catalysts)

Bin B: Halogenated Solvent Waste
(High BTU)

No (Pure Solvent)

Bin C: Heavy Metal Waste
(Requires Metal Recovery)

Yes (Catalyzed Rxn)

Click to download full resolution via product page

Caption: Decision matrix for segregating halogenated pyridine waste. Note the critical check for

heavy metal catalysts common in cross-coupling chemistry.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
Objective: Safe containment of solid material for off-site incineration.
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PPE Verification:

Gloves: Double-gloving recommended. Inner: Nitrile (4 mil); Outer: Laminate (Silver

Shield) if handling large quantities, as halogenated heterocycles can permeate nitrile over

time [1].

Respiratory: N95 minimum; P100/Organic Vapor cartridge if dust is visible.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an Amber

Glass jar with a Teflon-lined cap.

Transfer:

Place the waste container in a fume hood.

Transfer solid using a disposable spatula. Do not generate dust.[1][2][4]

Wipe the spatula with a solvent-dampened tissue (acetone/DCM) and place the tissue in

the Solid Hazardous Waste bin.

Labeling:

Must Read: "Hazardous Waste - Solid - Halogenated."

Constituents: List "2-Bromo-3-iodo-4,5-dimethylpyridine." Do not use abbreviations like

"Pyridine derivative."

Hazard Checkbox: Mark "Toxic" and "Irritant."

Scenario B: Disposal of Reaction Mixtures (Liquids)
Objective: Handling mother liquors containing the pyridine, solvents (DCM, THF), and

potentially Palladium catalysts.

Quenching (Self-Validation Step):

Before disposal, ensure the reaction mixture is chemically stable.
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Test: Take a 1 mL aliquot. Add water. Check for exotherm or gas evolution. If stable,

proceed.

pH Check: Ensure pH is between 4 and 10. Strongly acidic waste containing iodides can

oxidize to free Iodine (

) upon standing, creating corrosive purple vapors. Neutralize with Sodium Bicarbonate if
necessary.

Segregation:

Pour into the Halogenated Solvent Waste carboy (typically Red or Yellow tag).

Crucial: If Palladium (Pd) or Copper (Cu) was used, this must go to the Heavy Metal /

Scavenger waste stream to allow for metal recovery and prevent incinerator fouling.

Rinsing:

Rinse glassware with a minimal amount of Acetone. Add this rinse to the same

Halogenated Waste container.

Spill Contingency Plan
In the event of a bench-top spill:

Evacuate & Ventilate: Alert nearby personnel. Ensure Fume Hood "Emergency Purge" is

active if available.

Solid Spill:

Do NOT sweep dry (creates dust).

Cover with a wet paper towel (dampened with water) to suppress dust.

Scoop up the damp material and towels into a wide-mouth jar.

Label as "Hazardous Waste - Spill Debris (Halogenated)."

Liquid Spill:
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Cover with an inert absorbent (Vermiculite or Universal Pig Mat). Do not use paper towels

alone (potential for rapid volatilization).

Collect absorbent into a sealed bag/container.

Clean surface with soap and water; test surface pH to ensure decontamination.

Regulatory Compliance (RCRA & European Waste
Codes)
When filling out your waste manifest, use the following codes. Note that while this specific

isomer is not "Listed," it carries "Characteristic" codes.

Authority Code Description

US EPA (RCRA) D001
Ignitable (if in flammable

solvent).

US EPA (RCRA) F002/F005

Spent Halogenated/Non-

halogenated solvents (if in

mixture).

EU Waste Code 07 01 03

Organic halogenated solvents,

washing liquids and mother

liquors.

EU Waste Code 16 05 06

Laboratory chemicals

consisting of or containing

hazardous substances.

Note: Always consult your institution's EHS officer for local variations in coding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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